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Compound Name:
methoxypentyl)cyclopropanamine

Cat. No.: B13579691

Get Quote

Executive Summary

N-(4-methoxypentyl)cyclopropanamine is a secondary aliphatic amine characterized by a
strained cyclopropyl ring and a lipophilic methoxy-substituted pentyl chain. While structurally
simple, this molecule presents unique physicochemical behaviors driven by the electronic
properties of the cyclopropyl group.[1]

For drug development professionals, this compound represents a "double-edged sword":

+ Pharmacokinetics: It possesses an ideal lipophilicity profile (cLogP ~1.9) for CNS
penetration.

¢ Toxicology: The cyclopropylamine (CPA) moiety is a known structural alert for mechanism-
based inhibition (suicide inhibition) of Cytochrome P450 enzymes, necessitating rigorous
early-stage metabolic stability testing.

Part 1: Structural Definition & Physicochemical
Profile[1]
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Chemical Identity[1][2][3]

o |[UPAC Name:N-(4-methoxypentyl)cyclopropanamine
e Molecular Formula: C
H

NO

e Molecular Weight: 157.26 g/mol [1]
e SMILES:CC(OC)CCCNC1CC1

o Stereochemistry: The C4 position on the pentyl chain is a chiral center. Unless
stereoselectively synthesized, the compound exists as a racemate (R/S).[1]

Predicted Physicochemical Properties

The following data points are synthesized from fragment-based prediction models and
comparative analysis with structural analogs (e.g., cyclopropylamine, N-
methylcyclopropylamine).
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Property

Value (Predicted)

Expert Commentary

pKa (Base)

9.1+03

Critical Insight: Significantly
lower than typical secondary
amines (~10.7). The
cyclopropyl carbons possess

high s-character (

-like), exerting an electron-
withdrawing inductive effect

that reduces nitrogen basicity

[1].

logP (Oct/Water)

18-21

Optimal range for blood-brain
barrier (BBB) permeability. The
methoxy group creates a
dipole that modulates the high
lipophilicity of the pentyl chain.

logD (pH 7.4)

0.5-0.9

At physiological pH, the
molecule is predominantly
ionized (~98% cationic),
improving agueous solubility
while retaining sufficient
lipophilicity for membrane

transport.[1]

Boiling Point

~205°C

Estimated at 760 mmHg.[1]
Significant increase over
cyclopropylamine (50°C) due
to molecular weight and van
der Waals interactions of the

pentyl chain.

TPSA

21.3 A2

(12.0 A2 amine + 9.2 A2 ether).
Highly favorable for CNS
exposure (Target < 90 A2).
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Part 2: Synthetic Methodology (Self-Validating
Protocol)

Objective: Synthesize N-(4-methoxypentyl)cyclopropanamine via reductive amination.
Rationale: Direct alkylation of cyclopropylamine with alkyl halides often leads to over-alkylation
(tertiary amines). Reductive amination using Sodium Triacetoxyborohydride (STAB) is the
industry standard for controlling mono-alkylation [2].

Reaction Scheme (Graphviz)[1]
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Figure 1: Controlled reductive amination pathway preventing over-alkylation.

Step-by-Step Protocol

e Imine Formation:
o Dissolve 4-methoxypentanal (10 mmol) in anhydrous 1,2-Dichloroethane (DCE) (30 mL).
o Add Cyclopropylamine (12 mmol, 1.2 eq) under N

atmosphere.
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o Validation Check: Stir for 30 mins. Monitor by TLC or LC-MS. Disappearance of aldehyde
indicates imine formation.

o Reduction:

[¢]

Cool the mixture to 0°C.

[e]

Add Sodium Triacetoxyborohydride (STAB) (15 mmol, 1.5 eq) portion-wise.

o

Allow to warm to room temperature and stir for 12 hours.

[¢]

Why STAB? It is mild enough not to reduce the aldehyde before it reacts with the amine,
unlike NaBH

J1]
o Workup:
o Quench with saturated aqueous NaHCO
J1]
o Extract with Dichloromethane (DCM) (3x).

o Dry organic phase over Na

SO

and concentrate.
o Purification:

o The secondary amine is basic.[2] Purify via flash chromatography on silica gel using a
gradient of DCM:MeOH:NH

OH (95:4:1).
o Note: The NH

OH is critical to prevent the amine from streaking on the silica (silanol interaction).
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Part 3: Metabolic Stability & Toxicology (Expert
Insight)

WARNING: The cyclopropylamine moiety is a structural alert for Mechanism-Based Inhibition
(MBI) of CYP450 enzymes (specifically CYP2D6 and CYP1AZ2) [3].

The "Suicide Inhibition" Mechanism

Cyclopropylamines can undergo Single Electron Transfer (SET) oxidation by the heme iron of
CYP450. This generates a nitrogen-centered radical cation, which triggers a rapid ring-opening
to form a reactive carbon-centered radical.[1][3][4] This radical covalently binds to the heme
porphyrin, irreversibly inactivating the enzyme.[1]

Mechanism Diagram (Graphviz)[1]
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Click to download full resolution via product page
Figure 2: Bioactivation pathway leading to irreversible CYP450 inactivation.
Risk Mitigation Strategy
e In Vitro Assay: Perform a standard IC

shift assay. Measure IC

with and without a 30-minute pre-incubation with NADPH. A shift >1.5-fold indicates time-
dependent inhibition (TDI).

 Structural Modification: If TDI is observed, consider blocking the ring opening by adding a
gem-dimethyl group to the cyclopropyl ring (e.g., 2,2-dimethylcyclopropyl) or replacing the
ring with a cyclobutyl group.[1]

Part 4: Analytical Profiling Protocols
pKa Determination (Potentiometric Titration)

Because the pKa is expected to be ~9.1, standard colorimetric assays may lack precision.[1]
e Instrument: Mettler Toledo T5 or Sirius T3.

» Method: Weigh ~5 mg of the amine hydrochloride salt. Dissolve in 0.15 M KCI (ionic strength
adjustor). Titrate with 0.1 M KOH from pH 2.0 to pH 12.0.

o Data Analysis: The inflection point at ~9.1 confirms the pKa. Ensure CO
exclusion (carbonate error).

Lipophilicity (LogD) Measurement[1]

e Method: Shake-Flask Method (Miniaturized).

e Phases: 1-Octanol (saturated with buffer) and Phosphate Buffer (pH 7.4).

e Protocol:

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b13579691/docs?utm_src=pdf-body-img#physicochemical-properties-profiling-guide-n-4-methoxypentyl-cyclopropanamine
https://www.alfa-chemistry.com/resources/pka-values-of-amines-diamines-and-cyclic-organic-nitrogen-compounds.html
https://www.alfa-chemistry.com/resources/pka-values-of-amines-diamines-and-cyclic-organic-nitrogen-compounds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13579691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

[e]

Dissolve compound in octanol.[1]

o

Mix with buffer (1:1 ratio) and vortex for 60 mins.

[¢]

Centrifuge to separate phases.

[¢]

Analyze both phases via HPLC-UV (210 nm detection).

o Calculation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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